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Compound of Interest

Compound Name: PyBOP

Cat. No.: B554699 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper disposal of PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium

hexafluorophosphate), a widely used coupling reagent in peptide synthesis. Adherence to

these procedures is critical for ensuring laboratory safety and environmental compliance.

Key Safety and Disposal Information
A summary of quantitative and qualitative data regarding PyBOP is presented below for easy

reference.
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Property Data

Chemical Name
(Benzotriazol-1-yloxy)tripyrrolidinophosphonium

hexafluorophosphate

CAS Number 128625-52-5

Molecular Formula C₁₈H₂₈F₆N₆OP₂

Molecular Weight 520.39 g/mol

Appearance White crystals

Hazards

Irritating to eyes, respiratory system, and skin.

[1][2] Light and moisture sensitive.[1][3]

Potentially explosive under thermal hazard

analysis.

Personal Protective Equipment (PPE)

Wear appropriate protective gloves, eye

protection, and face protection.[3] Use in a well-

ventilated area.[1][3]

In case of Exposure

Eyes: Immediately flush with plenty of water for

at least 15 minutes.[1] Skin: Flush skin with

plenty of water for at least 15 minutes.[1]

Inhalation: Move to fresh air.[1] Seek medical

attention for all exposures.

Storage

Keep container tightly closed in a dry and well-

ventilated place.[3] Recommended storage

temperature: 2 - 8 ˚C.[3] Store protected from

light.[1]

Disposal Method

Contact a licensed professional waste disposal

service.[2][3] Dispose of as hazardous waste in

a suitable, closed container.

Experimental Protocols for Disposal
The proper disposal of PyBOP is a critical final step in the experimental workflow. The following

procedures provide a step-by-step guide for its safe handling and disposal.
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Handling and Preparation for Disposal:

Wear Appropriate PPE: Before handling PyBOP, ensure you are wearing safety glasses,

chemical-resistant gloves, and a lab coat.

Work in a Ventilated Area: All handling of PyBOP should be conducted in a well-ventilated

area, such as a chemical fume hood, to minimize inhalation exposure.[1][3]

Avoid Dust Generation: Minimize the creation of dust when handling solid PyBOP.[1][3]

Containerize Waste:

Place all waste PyBOP, including any surplus or non-recyclable material, into a clearly

labeled, suitable, and closed container for disposal.[1][4]

This includes any contaminated materials such as weighing paper or disposable spatulas.

Contaminated Packaging: Dispose of the original product container as unused product

waste.[3][4] Do not rinse the container or attempt to reuse it.

Spill Cleanup:

Evacuate and Ventilate: In the event of a spill, ensure the area is well-ventilated.

Contain the Spill: Prevent the further spread of the spilled material.

Clean Up: Carefully vacuum or sweep up the spilled material and place it into a suitable,

closed container for disposal.[1] Avoid generating dust during cleanup.[1]

Decontaminate: Once the solid material is removed, decontaminate the area with an

appropriate solvent and cleaning materials. Dispose of all cleanup materials as hazardous

waste.

Professional Disposal:

Engage a Licensed Waste Disposal Service: The primary method for PyBOP disposal is to

contact a licensed professional waste disposal company.[2][3] This ensures that the chemical

is managed and disposed of in accordance with all federal, state, and local regulations.[4]
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Do Not Dispose Down the Drain: Do not let PyBOP or its containers enter drains or

waterways.[3]

PyBOP Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PyBOP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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